Cas no 1691675-81-6 (2-2-amino-1-(thiolan-3-yl)ethoxyethan-1-ol)

• Product Name: 2-2-amino-1-(thiolan-3-yl)ethoxyethan-1-ol
• CAS No: 1691675-81-6
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6055461
• PubChem ID: 107133764
• Update Time: 2025-06-08

2-2-amino-1-(thiolan-3-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-amino-1-(thiolan-3-yl)ethoxyethan-1-ol
• EN300-1294222
• 1691675-81-6
• 2-[2-amino-1-(thiolan-3-yl)ethoxy]ethan-1-ol

• Inchi： 1S/C8H17NO2S/c9-5-8(11-3-2-10)7-1-4-12-6-7/h7-8,10H,1-6,9H2
• InChI Key： QVDNLIOFRFXBSH-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(CN)OCCO

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2-2-amino-1-(thiolan-3-yl)ethoxyethan-1-ol

Comprehensive Overview of 2-2-amino-1-(thiolan-3-yl)ethoxyethan-1-ol (CAS No. 1691675-81-6): Properties, Applications, and Innovations

The compound 2-2-amino-1-(thiolan-3-yl)ethoxyethan-1-ol (CAS No. 1691675-81-6) is a specialized organic molecule with a unique structural framework, combining amino, thiolane, and ethoxyethanol functionalities. Its molecular architecture makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both amino and hydroxyl groups enables versatile reactivity, while the thiolan-3-yl moiety contributes to its stereochemical complexity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and bioconjugation techniques. 2-2-amino-1-(thiolan-3-yl)ethoxyethan-1-ol aligns with these trends due to its potential role in prodrug design and biocompatible coatings. A common query among scientists is whether this compound can be optimized for oral bioavailability or blood-brain barrier penetration, topics frequently searched in PubMed and Google Scholar.

The synthesis of CAS No. 1691675-81-6 typically involves multi-step organic reactions, including ring-opening and nucleophilic substitution strategies. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and stereochemistry. Notably, its stability under physiological pH conditions has been a focus of recent ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity), addressing a key concern in pharmaceutical formulation.

Beyond therapeutics, 2-2-amino-1-(thiolan-3-yl)ethoxyethan-1-ol has garnered attention in smart materials development. Its dual functional groups allow for covalent immobilization on polymers, making it suitable for biosensors and drug-eluting devices. Industry forums often discuss its compatibility with 3D-printed scaffolds for tissue engineering, a hot topic in regenerative medicine circles.

From an industrial perspective, scalability remains a challenge due to the compound's chiral centers and sensitivity to oxidative degradation. However, innovations in continuous flow chemistry and green solvents are paving the way for cost-effective production. Environmental considerations, such as biodegradability and E-factor reduction, are also shaping research priorities, reflecting broader societal shifts toward sustainable chemistry.

In conclusion, 2-2-amino-1-(thiolan-3-yl)ethoxyethan-1-ol exemplifies the intersection of molecular design and applied science. Its versatility addresses pressing needs in drug development and advanced materials, while ongoing studies explore its structure-activity relationships. As AI-driven drug discovery accelerates, compounds like this will likely play pivotal roles in next-generation therapeutics.